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Compound of Interest

Compound Name: 2,6-Dihydroxybenzoic Acid

Cat. No.: B147525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of 2,6-Dihydroxybenzoic acid (CAS No. 303-07-1), also known as γ-Resorcylic acid

or 2,6-DHBA. Adherence to these guidelines is crucial for ensuring laboratory safety and

minimizing risks to personnel and the environment.

Chemical Identification and Physical Properties
2,6-Dihydroxybenzoic acid is a dihydroxybenzoic acid that is solid in its pure form.[1] It is

important to be aware of its key physical and chemical properties to handle it safely.

Property Value Reference

Molecular Formula C₇H₆O₄ [2]

Molecular Weight 154.12 g/mol [3]

Appearance
Off-white crystalline

powder/chunks
[1][4]

Melting Point 165 °C (decomposes) [3]

Solubility Soluble in water [5]
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Hazard Identification and Classification
2,6-Dihydroxybenzoic acid is classified as a hazardous substance. Below is a summary of its

hazard ratings according to the Globally Harmonized System (GHS) and the National Fire

Protection Association (NFPA).

GHS Classification
The GHS classification provides a standardized system for communicating hazard information.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][5]

Signal Word: Warning[2]

Hazard Pictogram:[2]

GHS07 (Exclamation Mark)

NFPA 704 Diamond
The NFPA diamond provides a quick visual representation of the hazards associated with a

substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b147525?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,6-Dihydroxybenzoic_acid
https://www.spectrumchemical.com/media/sds/07910.PDF
https://www.fishersci.com/store/msds?partNumber=AAA10144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/07910.PDF
https://www.fishersci.com/store/msds?partNumber=AAA10144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/07910.PDF
https://www.fishersci.com/store/msds?partNumber=AAA10144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/07910.PDF
https://www.spectrumchemical.com/media/sds/07910.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Rating Description

Health (Blue) 2

Intense or continued exposure

could cause temporary

incapacitation or possible

residual injury unless prompt

medical attention is given.[2]

Flammability (Red) 0 Materials that will not burn.[2]

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and

not reactive with water.[2]

Special (White) - No special hazards.

Toxicological Data
While one Safety Data Sheet classifies 2,6-dihydroxybenzoic acid as "Acute toxicity, oral

(Category 4)," which suggests an LD50 between 300 and 2000 mg/kg, specific oral LD50 data

for rats or other common test species are not readily available in the reviewed literature.[6][7]

An intraperitoneal LD50 of 800 mg/kg has been reported in mice.

Parameter Value Species Route Reference

LD50 Not available Rat Oral [7]

LD50 800 mg/kg Mouse Intraperitoneal

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's integrity.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 2,6-
Dihydroxybenzoic acid to determine the appropriate PPE.
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Type Specification Standard

Eye Protection
Chemical safety goggles or

glasses with side-shields.[6]

OSHA 29 CFR 1910.133 or EN

166[5][8]

Hand Protection
Compatible chemical-resistant

gloves.[6]
OSHA 29 CFR 1910.138[2]

Skin and Body Protection
Lab coat, impervious clothing.

[6]
-

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and ventilation is

inadequate.[8]

OSHA 29 CFR 1910.134 or EN

149[2][8]

Handling Procedures
Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[6]

Minimize dust generation and accumulation.[8]

Storage Conditions
Store in a tightly closed container.[6]

Store in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[5]
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Store locked up.[6]

First Aid and Emergency Procedures
In case of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a POISON

CENTER or doctor/physician if you feel unwell.

[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.

Wash clothing before reuse.[5][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink afterwards plenty of water.

Never give anything by mouth to an

unconscious person. Call a physician.[6][8]

Accidental Release Measures
Evacuate personnel from the area.[6]

Wear appropriate personal protective equipment.[6]

Avoid dust formation.[5]
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Sweep up the spilled material and place it into a suitable container for disposal.[5]

Do not let the chemical enter the environment.[5]

Fire-Fighting Measures
Use extinguishing media suitable for the surrounding fire, such as water spray, dry chemical,

foam, or carbon dioxide.[6]

Fine dust dispersed in air may ignite.[5]

Hazardous decomposition products include carbon monoxide and carbon dioxide.[5]

Firefighters should wear self-contained breathing apparatus and full protective gear.[5]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[5] Do not empty into drains.[5]

Experimental Protocol: Esterification of 2,6-
Dihydroxybenzoic Acid
This protocol is a representative example of a common laboratory procedure involving 2,6-
dihydroxybenzoic acid. All work should be performed in a well-ventilated fume hood while

wearing appropriate PPE.

Objective: To synthesize methyl 2,6-dihydroxybenzoate.

Materials:

2,6-Dihydroxybenzoic acid

Absolute methanol

Concentrated sulfuric acid

Saturated sodium bicarbonate solution
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Water

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Rotary evaporator

Filtration apparatus (e.g., Büchner funnel)

Procedure:

In a round-bottom flask, dissolve 2,6-dihydroxybenzoic acid in absolute methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction

progress by a suitable method (e.g., TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Add the residue to a saturated sodium bicarbonate solution to neutralize any remaining acid

and precipitate the product.

Collect the solid product by filtration.

Wash the collected solid with water.

Dry the purified methyl 2,6-dihydroxybenzoate in a vacuum oven or desiccator.

Visualizations
Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

